Cas no 1219981-45-9 (4-2-(2-Ethoxyphenoxy)ethylpiperidinehydrochloride)

• Product Name: 4-2-(2-Ethoxyphenoxy)ethylpiperidinehydrochloride
• CAS No: 1219981-45-9
• MF: C₁₅H₂₄ClNO₂
• MW: 285.80956363678
• CID: 4687572
• Update Time: 2025-10-30

4-2-(2-Ethoxyphenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(2-Ethoxyphenoxy)ethyl]piperidine hydrochloride
• 4-[2-(2-Ethoxyphenoxy)ethyl]piperidinehydrochloride
• 4-(2-(2-Ethoxyphenoxy)ethyl)piperidine hydrochloride
• 4-2-(2-Ethoxyphenoxy)ethylpiperidinehydrochloride

• Inchi： 1S/C15H23NO2.ClH/c1-2-17-14-5-3-4-6-15(14)18-12-9-13-7-10-16-11-8-13;/h3-6,13,16H,2,7-12H2,1H3;1H
• InChI Key： JSOSLZLYEDXTFK-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1OCC)CCC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 217
• Topological Polar Surface Area: 30.5

Additional information on 4-2-(2-Ethoxyphenoxy)ethylpiperidinehydrochloride

4-2-(2-Ethoxyphenoxy)ethylpiperidinehydrochloride (CAS No. 1219981-45-9): A Comprehensive Overview

In the realm of pharmaceutical and chemical research, 4-2-(2-Ethoxyphenoxy)ethylpiperidinehydrochloride (CAS No. 1219981-45-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its chemical name or CAS number, belongs to the class of piperidine derivatives, which are widely studied for their bioactive potential. Researchers and industry professionals are increasingly interested in its synthesis, mechanism of action, and therapeutic relevance, making it a focal point in modern drug discovery.

The molecular structure of 4-2-(2-Ethoxyphenoxy)ethylpiperidinehydrochloride features a piperidine ring linked to an ethoxyphenoxyethyl group, which contributes to its distinct physicochemical properties. This configuration is particularly noteworthy for its potential interactions with biological targets, such as receptors or enzymes. Recent studies have explored its role in modulating specific pathways, aligning with the growing demand for precision medicine and targeted therapies. As the pharmaceutical industry shifts toward personalized treatment options, compounds like this are gaining traction in preclinical research.

One of the most searched questions surrounding CAS No. 1219981-45-9 relates to its synthetic route and scalability. Researchers often inquire about the optimal conditions for its preparation, including solvent choices, catalysts, and purification methods. The compound's synthesis typically involves multi-step organic reactions, with emphasis on yield optimization and purity control—a topic frequently discussed in green chemistry forums. Given the global push for sustainable practices, innovations in eco-friendly synthesis methods for such compounds are highly sought after.

Another area of interest is the pharmacological profile of 4-2-(2-Ethoxyphenoxy)ethylpiperidinehydrochloride. While detailed clinical data may be limited, preliminary studies suggest its potential in addressing specific health conditions. This aligns with the broader trend of repurposing existing compounds for new therapeutic uses, a strategy that has gained momentum in post-pandemic drug development. Keywords like drug repurposing and bioactivity screening are frequently associated with such discussions, reflecting the compound's relevance in contemporary research.

From an industrial perspective, the stability and formulation of CAS No. 1219981-45-9 are critical considerations. Questions about its shelf life, compatibility with excipients, and delivery mechanisms are common among formulation scientists. The rise of nanotechnology and drug delivery systems has further amplified these inquiries, as researchers explore ways to enhance the compound's bioavailability and efficacy.

In summary, 4-2-(2-Ethoxyphenoxy)ethylpiperidinehydrochloride represents a promising candidate in the intersection of chemistry and pharmacology. Its structural uniqueness, coupled with the growing emphasis on sustainable synthesis and therapeutic innovation, positions it as a compound of enduring interest. As research continues to unfold, its applications in drug development and beyond are likely to expand, answering many of the questions currently circulating in scientific and industrial communities.